2-(3-cyanoindol-1-yl)-N-(oxolan-2-ylmethyl)acetamide

Specification

• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 2-(3-cyanoindol-1-yl)-N-(oxolan-2-ylmethyl)acetamide
• Standard InChI: InChI=1S/C16H17N3O2/c17-8-12-10-19(15-6-2-1-5-14(12)15)11-16(20)18-9-13-4-3-7-21-13/h1-2,5-6,10,13H,3-4,7,9,11H2,(H,18,20)
• Standard InChI Key: HUBHLSWMOOXTLF-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)CN2C=C(C3=CC=CC=C32)C#N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C=C(C3=CC=CC=C32)C#N

Introduction

2-(3-cyanoindol-1-yl)-N-(oxolan-2-ylmethyl)acetamide is a complex organic compound featuring an indole moiety with a cyano group and an oxolane side chain. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development. The presence of cyano and acetamide functional groups enhances its reactivity and interaction with biological targets.

Synthesis Methods

The synthesis of 2-(3-cyanoindol-1-yl)-N-(oxolan-2-ylmethyl)acetamide typically involves multi-step organic synthesis processes. These methods often include the reaction of indole derivatives with acetamides and oxolane-containing reagents. The specific synthesis routes may vary based on the desired purity and yield.

Biological Activities and Potential Applications

Preliminary studies suggest that compounds with similar structures to 2-(3-cyanoindol-1-yl)-N-(oxolan-2-ylmethyl)acetamide exhibit significant interactions with neurotransmitter systems. These interactions could potentially influence pathways related to mood regulation and cognition.

Chemical Reactions and Conditions

Reactions involving this compound may require specific conditions, such as controlled temperature, solvent selection, and catalysts, to optimize yield and purity. The cyano and acetamide groups can participate in various chemical reactions, including nucleophilic substitutions and additions.